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Compound of Interest

Compound Name: Yoda2

Cat. No.: B15614596

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Yoda2, a potent and selective agonist of
the mechanosensitive ion channel Piezol, and its consequential effects on intracellular calcium
concentrations. This document details the quantitative aspects of Yoda2-induced calcium
influx, outlines the experimental methodologies for its study, and visualizes the underlying
signaling pathways and experimental workflows.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of Yoda2's effect on
intracellular calcium levels, primarily through its activation of the Piezol channel. These data
have been compiled from studies on human red blood cells, providing a comparative context
with the more established Piezol agonist, Yodal.
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Parameter Yoda2 Value Yodal Value Cell Type Reference
EC50 (Patch Human Red

305 nM 1391 nM [1]
Clamp) Blood Cells
EC50 (Calcium Overexpressed

150 nM 600 nM ) [2]
Assay) mouse Piezol
EC50
(Membrane Human Red

o 465 nM 305 nM [1]

Hyperpolarizatio Blood Cells

n)

Table 1. Comparative Potency (EC50) of Yoda2 and Yodal. EC50 values represent the

concentration of the agonist that produces 50% of the maximal response. Lower values

indicate higher potency.

Percentage of

Percentage of

Concentration  Responding Responding Cell Type Reference
Cells (Yoda2) Cells (Yodal)

Human Red

41 nM ~1.75% ~1.16% [1]
Blood Cells
Human Red

144 nM ~7.02% ~5.23% [1]
Blood Cells
Human Red

442 nM ~14.04% ~9.30% [1]
Blood Cells
Human Red

1330 nM ~17.54% ~15.12% [1]
Blood Cells
Human Red

4000 nM ~17.54% ~17.44% [1]
Blood Cells
Human Red

8000 nM ~18.13% ~20.35% [1]
Blood Cells
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Table 2: Concentration-Dependent Recruitment of Responding Cells. Data represents the
percentage of cells exhibiting a significant response to the agonist as determined by automated
patch clamp.[1]

Signaling Pathway

Yoda2 acts as a chemical agonist for the Piezol ion channel. Its binding to an allosteric site on
the channel lowers the energy barrier for channel opening, mimicking the effect of mechanical
stimulation.[3] This leads to a direct influx of cations, most notably Caz*, down their
electrochemical gradient. The resulting increase in intracellular calcium can then trigger a
variety of downstream cellular signaling cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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